Cas no 935-66-0 (Benzeneacetonitrile-d2)

Benzeneacetonitrile-d2 structure
Benzeneacetonitrile-d2 structure
Product Name:Benzeneacetonitrile-d2
CAS No:935-66-0
MF:C8H7N
MW:119.160205125809
CID:797295
PubChem ID:12214623
Update Time:2025-04-19

Benzeneacetonitrile-d2 Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile-d2
    • 935-66-0
    • Phenyl(~2~H_2_)acetonitrile
    • 2,2-dideuterio-2-phenylacetonitrile
    • Benzyl cyanide-2,2-d2, 98 atom % D
    • a,a-dideuteriobenzyl cyanide
    • DTXSID60480783
    • Inchi: 1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2/i6D2
    • InChI Key: SUSQOBVLVYHIEX-NCYHJHSESA-N
    • SMILES: N#CC([2H])([2H])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 119.070402719g/mol
  • Monoisotopic Mass: 119.070402719g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.032 g/mL at 25 °C
  • Melting Point: -24 °C(lit.)
  • Boiling Point: 233-234 °C(lit.)
  • Flash Point: 102 °C

Benzeneacetonitrile-d2 Security Information

  • Hazardous Material transportation number:UN 2470 6.1/PG 3
  • Hazard Category Code: 22-24-26
  • Safety Instruction: 28-36/37-45
  • Hazardous Material Identification: T+

Benzeneacetonitrile-d2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B188791-50mg
Benzeneacetonitrile-d2
935-66-0
50mg
$ 92.00 2023-04-19
TRC
B188791-100mg
Benzeneacetonitrile-d2
935-66-0
100mg
$ 133.00 2023-04-19

Benzeneacetonitrile-d2 Related Literature

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